ethyl 3-(3,4-dihydro-1H-2-benzopyran-1-yl)-2-oxopropanoate

• IUPAC Name: ethyl 3-(3,4-dihydro-1H-isochromen-1-yl)-2-oxopropanoate
• InChI: InChI=1S/C14H16O4/c1-2-17-14(16)12(15)9-13-11-6-4-3-5-10(11)7-8-18-13/h3-6,13H,2,7-9H2,1H3
• InChI Key: STIICXZMUZFNQB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)CC1C2=CC=CC=C2CCO1
• Molecular Formula: C14H16O4
• Molecular Weight: 248.27 g/mol

Description

Compounds with a 3,4-dihydro-1H-2-benzopyran-1-yl structure are part of a larger class of organic compounds known as benzopyrans. Benzopyrans are polycyclic aromatic compounds containing a benzene ring fused to a pyran ring.

Molecular Structure Analysis

Benzopyrans have a fused ring structure consisting of a benzene ring and a pyran ring. The exact structure of “ethyl 3-(3,4-dihydro-1H-2-benzopyran-1-yl)-2-oxopropanoate” would depend on the positions of the ethyl and 2-oxopropanoate groups.

Chemical Reactions Analysis

Benzopyrans can undergo a variety of chemical reactions, including electrophilic aromatic substitution, nucleophilic aromatic substitution, and others. The exact reactions that “this compound” can undergo would depend on the specific structure of the compound.

Scientific Research Applications

Synthesis and Derivative Formation

Ethyl 3-(3,4-dihydro-1H-2-benzopyran-1-yl)-2-oxopropanoate and its derivatives have been the focus of various synthesis studies. For instance, Sunthankar et al. (1993) explored the synthesis of potential metabolites of this compound, including various derivatives like ethyl 3-[3,4-dihydro-4,4-dimethyl-2H-1-benzopyran-6-yl]crotonate and others, highlighting the compound's versatility in chemical synthesis (Sunthankar et al., 1993). Similarly, the synthesis of heteroarotinoid ethyl (E)‐4‐[2‐(3,4‐dihydro‐4,4‐dimethyl‐2H‐1‐benzopyran‐6‐YL)‐1‐ propenyl]benzoate-9,10,11,20-14C4 was described by Sunthankar et al. (1990), demonstrating its application in creating labelled compounds for research (Sunthankar et al., 1990).

Polymorphic Studies

In the field of pharmaceutical research, this compound derivatives have been studied for their polymorphic forms. Vogt et al. (2013) examined two polymorphic forms of a related investigational pharmaceutical compound, focusing on their spectroscopic and diffractometric characteristics (Vogt et al., 2013).

Liquid Crystal Properties

In the area of material sciences, Weerasekare et al. (2003) developed synthetic methods for ethyl (E)-4-[2-(3,4-dihydro-2-n-octyl-1-oxy-2H-1-benzothio-pyran-6-yl)-1-propenyl]benzoate and its derivatives, identifying them as the first examples of heteroarotinoids with liquid crystal properties (Weerasekare et al., 2003).

Antimicrobial Activity

The compound's derivatives have also been explored for their antimicrobial properties. Mulwad et al. (2008) synthesized new tetrazole derivatives from 3-acetyl/formyl 4-hydroxy-2H(1)henzapyran-2-one treated with malonitrile and ethyl cyanoacetate, which exhibited significant antibacterial activities (Mulwad et al., 2008).

Future Directions

Benzopyrans and their derivatives are a topic of ongoing research due to their potential biological activities. Future research on “ethyl 3-(3,4-dihydro-1H-2-benzopyran-1-yl)-2-oxopropanoate” could involve further exploration of its synthesis, properties, and potential applications.